Cas no 10197-41-8 (Ethanedithioamide, butyl-)

Ethanedithioamide, butyl- structure
Ethanedithioamide, butyl- structure
Product Name:Ethanedithioamide, butyl-
CAS No:10197-41-8
MF:C6H12N2S2
MW:176.302878379822
CID:1131520
Update Time:2024-07-27

Ethanedithioamide, butyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanedithioamide, butyl-
    • N1-butylethanebis(thioamide)
    • Ethanedithioamide, N1-butyl-
    • Inchi: 1S/C6H12N2S2/c1-2-3-4-8-6(10)5(7)9/h2-4H2,1H3,(H2,7,9)(H,8,10)
    • InChI Key: ZLJKBHLWENWLFM-UHFFFAOYSA-N
    • SMILES: C(NCCCC)(=S)C(N)=S

Computed Properties

  • Exact Mass: 176.04436

Experimental Properties

  • Density: 1.174±0.06 g/cm3(Predicted)
  • Melting Point: 35-36 °C(Solv: ligroine (8032-32-4))
  • Boiling Point: 266.2±23.0 °C(Predicted)
  • PSA: 38.05
  • pka: 11.22±0.29(Predicted)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk